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Compound of Interest

Compound Name: Aripiprazole Lauroxil

Cat. No.: B560186 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive guidance on the safe handling, personal protective

equipment (PPE), and disposal of Aripiprazole Lauroxil in a laboratory setting. The following

procedures are designed to minimize exposure risk and ensure a safe working environment.

Hazard Identification and Classification
Aripiprazole Lauroxil is a long-acting injectable atypical antipsychotic. While primarily used in

clinical settings, its handling in a research environment requires stringent safety protocols due

to its pharmacological activity and potential hazards. The compound is classified with the

following hazards:

Acute Oral Toxicity (Category 4): Harmful if swallowed.[1][2]

Skin Corrosion/Irritation (Category 2): Causes skin irritation.[2]

Serious Eye Damage/Eye Irritation (Category 2A): Causes serious eye irritation.[2]

Specific Target Organ Toxicity — Single Exposure (Category 3): May cause respiratory

irritation.[2]

Reproductive Toxicity (Category 2): Suspected of damaging fertility or the unborn child.[3]
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Specific Target Organ Toxicity — Repeated Exposure (Category 1): Causes damage to the

cardiovascular and central nervous systems through prolonged or repeated exposure.[3]

No official Occupational Exposure Limits (OELs) have been established by major regulatory

bodies such as OSHA or ACGIH.[1][2][4][5] One private company, Affygility Solutions, has

developed an OEL and an Acceptable Daily Exposure (ADE) value, though these are

proprietary.[6] In the absence of publicly available OELs, a conservative, risk-based approach

to handling is essential.

Quantitative Data Summary
The following tables summarize the key quantitative data for Aripiprazole Lauroxil.

Table 1: Physical and Chemical Properties

Property Value

Molecular Formula C₃₆H₅₁Cl₂N₃O₄

Molecular Weight 660.71 g/mol [1]

CAS Number 1259305-29-7[1]

Appearance Solid[1]

Melting/Freezing Point 83-84°C

Water Solubility Low

Stability
Stable under recommended storage conditions.

[1]

Table 2: Hazard Classifications and Statements
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Hazard Classification GHS Hazard Statement

Acute toxicity, oral (Category 4) H302: Harmful if swallowed

Skin corrosion/irritation (Category 2) H315: Causes skin irritation

Serious eye damage/eye irritation (Category 2A) H319: Causes serious eye irritation

Specific target organ toxicity, single exposure

(Category 3), Respiratory tract irritation
H335: May cause respiratory irritation

Reproductive Toxicity (Category 2)
H361fd: Suspected of damaging fertility.

Suspected of damaging the unborn child.

Specific Target Organ Toxicity (repeated

exposure) (Category 1)

H372: Causes damage to the cardiovascular

and central nervous systems through prolonged

or repeated exposure.

Aquatic toxicity (chronic) (Category 4)
H413: May cause long-lasting harmful effects to

aquatic life.

Experimental and Handling Protocols
Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent dermal, ocular, and respiratory

exposure.
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PPE Category Item
Specifications and
Recommendations

Respiratory Protection NIOSH-approved respirator

Recommended for all

procedures involving solid

material or potential for aerosol

generation. A fit-tested N95 or

higher is the minimum

requirement.

Hand Protection Double Gloving

Two pairs of nitrile gloves

should be worn. The outer pair

must be changed immediately

upon contamination.[2]

Body Protection Disposable Gown or Coveralls
A dedicated disposable gown

or coveralls should be worn.

Eye Protection Safety Goggles or Face Shield

Chemical splash goggles

providing a complete seal are

required. A face shield can be

worn over goggles for

additional protection.[2]

Foot Protection Shoe Covers

Disposable shoe covers

should be worn in the

designated handling area.

Step-by-Step Handling Procedure

Preparation:

Ensure a designated area for handling Aripiprazole Lauroxil is clearly marked.

Work should be conducted in a chemical fume hood or other ventilated enclosure.

An accessible safety shower and eyewash station are mandatory.[1]

Prepare all necessary equipment and reagents before handling the compound.
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Have a spill kit readily available.

Weighing and Aliquoting (for solid compound):

Perform all weighing and transfer operations within a ventilated enclosure to minimize dust

formation.

Use anti-static weighing dishes and tools.

Handle the compound gently to avoid creating airborne dust.

Solution Preparation:

When dissolving the solid, add the solvent to the compound slowly to prevent splashing.

Keep containers covered as much as possible during the process.

Post-Handling:

Decontaminate all surfaces and equipment with an appropriate solvent (e.g., alcohol)

followed by a cleaning agent.[1]

Remove PPE in the designated doffing area, avoiding self-contamination.

Wash hands thoroughly with soap and water after removing PPE.[1]

First Aid Measures

If Swallowed: Do NOT induce vomiting. Wash out the mouth with water and seek immediate

medical attention.[1]

In Case of Skin Contact: Immediately wash the skin with soap and plenty of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.

In Case of Eye Contact: Immediately flush the eyes with plenty of water for at least 15

minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek

immediate medical attention.[1]
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If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[1]

Operational and Disposal Plans
Spill Management

Evacuate: Alert personnel in the immediate area and evacuate if necessary.

Contain: Prevent the spill from spreading using absorbent materials from a chemical spill kit.

Clean-up:

For solids, carefully sweep or vacuum (with HEPA filter) the material into a labeled waste

container. Avoid generating dust.

For liquids, absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a

sealed, labeled waste container.[1]

Decontaminate: Clean the spill area thoroughly with a suitable solvent and cleaning agent.

Dispose: All spill cleanup materials must be disposed of as hazardous waste.

Disposal Plan

All waste containing Aripiprazole Lauroxil must be treated as hazardous chemical waste.

Segregation:

Solid Waste: Unused compound, contaminated PPE (gloves, gowns, shoe covers), and

labware (weigh boats, tubes) should be collected in a dedicated, clearly labeled, and

sealed hazardous waste container.

Liquid Waste: Solutions containing Aripiprazole Lauroxil should be collected in a

separate, labeled, and sealed hazardous waste container. Do not pour down the drain.[3]

Sharps Waste: Needles, syringes, or other sharps contaminated with Aripiprazole
Lauroxil must be disposed of in a puncture-resistant sharps container that is also labeled
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as hazardous chemical waste.

Storage:

Store waste containers in a designated, secure area away from incompatible materials.

Disposal:

All waste must be disposed of through a licensed hazardous waste disposal service in

accordance with local, state, and federal regulations.[7] Incineration is a common method

for pharmaceutical waste.[7]

Workflow and Safety Diagram
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Caption: Safe handling workflow for Aripiprazole Lauroxil in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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